Cas no 71519-95-4 (1,3,2-Dioxaphosphorinane,2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl-)

1,3,2-Dioxaphosphorinane,2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl- structure
71519-95-4 structure
Product Name:1,3,2-Dioxaphosphorinane,2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl-
CAS No:71519-95-4
MF:C19H31O3P
MW:338.421406984329
CID:572647
PubChem ID:172819
Update Time:2025-04-19

1,3,2-Dioxaphosphorinane,2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaphosphorinane,2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl-
    • 2-(2,4-ditert-butylphenoxy)-5,5-dimethyl-1,3,2-dioxaphosphinane
    • 2-[2,4-bis(tert-butyl)phenoxy]-5,5-dimethyl-1,3,2-dioxaphosphorinane
    • 1,3,2-Dioxaphosphorinane, 2-(2,4-bis(1,1-dimethylethyl)phenoxy)-5,5-dimethyl-
    • 2-(2,4-Bis(tert-butyl)phenoxy)-5,5-dimethyl-1,3,2-dioxaphosphorinane
    • 2-(2,4-Di-tert-Butylphenoxy)-5,5 dimethyl-1,3,2-dioxaphosphorinane
    • 2-(2,4-di-tert-butylphenoxy)-5,5-dimethyl-1,3,2-dioxaphosphinane
    • 2-[2,4-Bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl-1,3,2-dioxaphosphorinane
    • SCHEMBL17070936
    • SA36BK7EB2
    • 2-[2,4-bis-(tert-Butyl)phenoxy]-5,5-dimethyl-1,3,2-dioxaphosphorinane
    • 1,3,2-Dioxaphosphorinane, 2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl-
    • 71519-95-4
    • NS00037233
    • DTXSID4072368
    • EINECS 275-591-3
    • Inchi: 1S/C19H31O3P/c1-17(2,3)14-9-10-16(15(11-14)18(4,5)6)22-23-20-12-19(7,8)13-21-23/h9-11H,12-13H2,1-8H3
    • InChI Key: DLOCWLUOVMSSII-UHFFFAOYSA-N
    • SMILES: P1(OC2=CC=C(C=C2C(C)(C)C)C(C)(C)C)OCC(C)(C)CO1

Computed Properties

  • Exact Mass: 338.20123
  • Monoisotopic Mass: 338.201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.2
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Boiling Point: 346.1ºC at 760 mmHg
  • Flash Point: 199.9ºC
  • PSA: 27.69
  • LogP: 5.96030
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